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Compound of Interest

(R)-Methyl 2-hydroxy-3-
Compound Name:
phenylpropanoate

Cat. No.: B1588834

This guide provides a detailed, safety-driven protocol for the proper disposal of (R)-Methyl 2-
hydroxy-3-phenylpropanoate (CAS No. 27000-00-6). Adherence to these procedures is
critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the
environment. The protocol is designed for researchers, scientists, and drug development
professionals who handle this compound in a laboratory setting.

The disposal of any chemical waste is governed by stringent regulations, primarily the
Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental
Protection Agency (EPA), which establishes a "cradle to grave" management system for
hazardous materials.[1] Concurrently, the Occupational Safety and Health Administration
(OSHA) mandates workplace safety standards for handling such chemicals.[2][3][4] This guide
synthesizes these requirements into a practical, actionable workflow.

Hazard Profile & Regulatory Framework

(R)-Methyl 2-hydroxy-3-phenylpropanoate is a white to off-white crystalline powder.[5] A
thorough hazard assessment is the foundational step for determining its proper disposal
pathway. Based on the Globally Harmonized System (GHS), this compound presents several
hazards that mandate its classification as regulated hazardous waste.

Table 1: Chemical and Hazard Identification
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Property Value / Classification Source
CAS Number 27000-00-6 [5]
Molecular Formula C10H1203 [6]

Crystal - Powder / White -

Physical Form ] [5]
Almost white
GHS Signal Word Warning [51[6]
Hazard Statements H302: Harmful if swallowed [6][7]
H315: Causes skin irritation [61[7]
H319: Causes serious eye
N [61[7]
irritation
H335: May cause respiratory
[61[7]

irritation

Due to its acute oral toxicity and irritant properties, this chemical cannot be disposed of as
common refuse or via the sanitary sewer system.[8] It must be managed as a hazardous waste
stream from the point of generation to its final disposal by a licensed facility.[9]

Personnel Safety & Protective Equipment (PPE)

To mitigate the risks identified in the hazard profile, all personnel handling waste (R)-Methyl 2-
hydroxy-3-phenylpropanoate must use appropriate Personal Protective Equipment (PPE).
The selection of PPE is directly informed by the chemical's potential routes of exposure and its
GHS classification.

Table 2: Required Personal Protective Equipment (PPE)
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Rationale and Regulatory

Protection Type Specification
Standard

ANSI z87.1-compliant safety Prevents eye irritation (H319).

Eye & Face glasses with side shields or Mandated by OSHA 29 CFR
chemical splash goggles. 1910.133.[10]
Hand Chemically resistant gloves Prevents skin irritation (H315).
an
(e.g., Nitrile). [7][11]
Protects against incidental skin
Body Standard laboratory coat.
contact.[10]
Required if handling
procedures may generate dust
) ] or if ventilation is inadequate,
Respiratory NIOSH-approved respirator.

to prevent respiratory irritation
(H335). Governed by OSHA 29
CFR 1910.134.[11]

Causality: The requirement for specific PPE is not arbitrary; it is a direct control measure
against the documented hazards. For example, because the compound is a known skin irritant,
impermeable gloves are non-negotiable to prevent dermal exposure and subsequent irritation.
[71[11]

Waste Handling & Accumulation Protocol

The following step-by-step process ensures that waste is collected, stored, and prepared for
disposal in a manner that is safe and compliant with EPA and OSHA regulations.

Step 1: Waste Determination

At the point of generation, any unused (R)-Methyl 2-hydroxy-3-phenylpropanoate or
materials contaminated with it (e.g., weighing paper, contaminated gloves) are to be declared
hazardous waste.[9][12] This determination is the first critical step in the RCRA compliance
process.[8]

Step 2: Container Selection
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Select a waste container that is in good condition and chemically compatible with the waste.
o Material: Use a high-density polyethylene (HDPE) or glass container.

« Integrity: The container must be free of cracks or damage and possess a secure, leak-proof
screw-top cap.[8][13]

o Headroom: Do not fill the container completely. Leave at least 10% of headspace to allow for
expansion.[13]

Step 3: Waste Segregation

Chemical incompatibility can lead to dangerous reactions.

o Store this waste stream separately from incompatible materials, particularly strong oxidizing
agents.[10]

e Maintain physical barriers or sufficient distance between different waste categories within the
laboratory.[13][14]

Step 4: Labeling

Proper labeling is a frequent point of regulatory failure and is essential for safety and
compliance. Each waste container must be labeled immediately upon the first addition of
waste.[9] The label must include:

The words "Hazardous Waste".[13]

¢ Chemical Contents: List all constituents by full chemical name (no formulas or
abbreviations). For mixtures, include percentages of each component. Example: "(R)-Methyl
2-hydroxy-3-phenylpropanoate, >99%".[13]

» Hazard Identification: Clearly indicate the associated hazards (e.g., "Toxic," "Irritant").[13]

o Accumulation Dates: Note the date you first add waste (Accumulation Start Date) and the
date the container becomes full.[13]

¢ Generator Information: Include the laboratory, building/room number, and a point of contact.
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Step 5: Accumulation in a Satellite Accumulation Area
(SAA)

The labeled, closed waste container must be stored in a designated SAA.

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[9][13]

o Keep the waste container closed at all times except when adding waste.[1] This is a critical
EPA requirement to prevent spills and vapor release.

e The SAA must be inspected weekly to check for leaks and proper labeling.[13]

Spill Management & Emergency Procedures

In the event of an accidental release, prompt and correct action is crucial.

Small Spill Cleanup (Solid)

e Ensure the area is well-ventilated.

e Don the full PPE detailed in Table 2.

o Prevent the generation of dust.

o Carefully sweep or vacuum the solid material.[7][10]

» Place the spilled material and any contaminated cleaning supplies into a designated
hazardous waste container and label it accordingly.

e Clean the spill area with soap and water.

Exposure First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[7]

« Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water for at least 15 minutes. Seek medical attention if irritation persists.[7]
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[7][11]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7]

Final Disposal Logistics

The ultimate disposal of hazardous waste is a highly regulated process that must be managed
by trained professionals.

 Institutional EHS: Once a waste container is full, it must be dated. Your institution's
Environmental Health & Safety (EHS) department must be contacted for pickup.[9][13] Under
RCRA, a full container must be removed from the SAA within three days.[13]

e Licensed Contractor: The EHS department will consolidate waste and arrange for its
transport and disposal via a licensed hazardous waste disposal company.[7][12][14] This
contractor is responsible for handling regulatory paperwork, such as the Uniform Hazardous
Waste Manifest, and ensuring the waste is treated or disposed of at a permitted facility.[15]
[16]

Disposal Workflow Diagram

The following diagram illustrates the complete, compliant lifecycle for (R)-Methyl 2-hydroxy-3-
phenylpropanoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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